Ethyl 2-(2,2-dimethylpyrrolidin-3-yl)acetate;hydrochloride

• IUPAC Name: ethyl 2-(2,2-dimethylpyrrolidin-3-yl)acetate;hydrochloride
• InChI: InChI=1S/C10H19NO2.ClH/c1-4-13-9(12)7-8-5-6-11-10(8,2)3;/h8,11H,4-7H2,1-3H3;1H
• InChI Key: IGDZLOMMRBRHSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCNC1(C)C.Cl
• Molecular Formula: C10H20ClNO2
• Molecular Weight: 221.72 g/mol
• CAS RN: 2253641-25-5

Description

Synthesis Analysis

The synthesis of pyrrolidine derivatives is well-documented in the provided papers. For instance, paper describes the synthesis of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate using ethyl 2-chloroacetoacetate and cyanoacetamide in the presence of triethylamine. This method could potentially be adapted for the synthesis of ethyl 2-(2,2-dimethylpyrrolidin-3-yl)acetate by modifying the starting materials and reaction conditions. Similarly, paper outlines a multi-step synthesis procedure for a pyrrolidine hydrochloride derivative, which could offer a template for synthesizing the compound .

Molecular Structure Analysis

The molecular structure of pyrrolidine derivatives is often characterized using spectroscopic methods, as seen in paper , where NMR, UV-Vis, FT-IR, and Mass spectroscopy were used. Theoretical studies such as DFT and AIM are also employed to evaluate the molecular structure and interactions. These techniques could be applied to ethyl 2-(2,2-dimethylpyrrolidin-3-yl)acetate; hydrochloride to gain a deeper understanding of its molecular structure.

Chemical Reactions Analysis

The reactivity of pyrrolidine derivatives is explored in several papers. For example, paper discusses the reactivity of ethyl 2-(3-furopyridyl)acetates with various electrophiles, and paper describes the condensation reactions of ethyl 4-(chloromethyl)-2,6-dimethylpyridine-3-carboxylate with different nucleophiles. These studies provide a basis for predicting the chemical reactions that ethyl 2-(2,2-dimethylpyrrolidin-3-yl)acetate; hydrochloride might undergo.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrrolidine derivatives can be inferred from the experimental data provided in the papers. For instance, paper discusses the intermolecular hydrogen bonding in the crystal structure of a pyrrolidine derivative, which could be relevant to the physical properties of ethyl 2-(2,2-dimethylpyrrolidin-3-yl)acetate; hydrochloride. Paper also provides insights into the antitumor activity of a related compound, suggesting potential biological properties that could be investigated for the compound of interest.

Scientific Research Applications

Deconjugative Esterification in Organic Synthesis The compound has been used in deconjugative esterification reactions. Specifically, 4-(Pyrrolidin-1-yl)pyridine-catalyzed deconjugative esterification involving a variant of this compound demonstrates its potential in the synthetic modification of organic molecules, a process essential in pharmaceutical and materials science (Sano et al., 2006).

Applications in Memory and Learning Studies

Memory Facilitation in Mice Ethyl 2-(2,2-dimethylpyrrolidin-3-yl)acetate; hydrochloride derivatives have been studied for their effects on memory facilitation. A derivative was synthesized and its impact on memory abilities was assessed in mice using the swimming maze test, indicating potential neuropharmacological applications (Li Ming-zhu, 2007).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s likely used as a reagent or intermediate in organic synthesis.

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.